2-(3-Methyltriazol-4-yl)acetic acid;hydrochloride

• IUPAC Name: 2-(3-methyltriazol-4-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C5H7N3O2.ClH/c1-8-4(2-5(9)10)3-6-7-8;/h3H,2H2,1H3,(H,9,10);1H
• InChI Key: WRCIRZBTPZRCPZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=N1)CC(=O)O.Cl
• Molecular Formula: C5H8ClN3O2
• Molecular Weight: 177.59 g/mol

Description

“2-(3-Methyltriazol-4-yl)acetic acid;hydrochloride” is a chemical compound with the molecular formula C5H8ClN3O2 and a molecular weight of 177.59. It belongs to the class of compounds known as triazoles, which are heterocyclic compounds containing a five-membered aromatic ring with two carbon atoms and three nitrogen atoms.

Molecular Structure Analysis

Triazoles have a five-membered ring structure with two carbon atoms and three nitrogen atoms. The specific structure of “2-(3-Methyltriazol-4-yl)acetic acid;hydrochloride” would include these elements, along with a methyl group attached to one of the nitrogen atoms in the triazole ring, an acetic acid group attached to one of the carbon atoms, and a hydrochloride group.

Scientific Research Applications

Efficient and Sustainable Synthesis

. This process features an efficient construction of the triazole ring under flow conditions. .

Drug Discovery

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Organic Synthesis

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Polymer Chemistry

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Supramolecular Chemistry

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Bioconjugation

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Chemical Biology

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Fluorescent Imaging

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Mechanism of Action

Target of Action

Compounds with a thiazole ring, which is similar to the triazole ring in the given compound, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

It can be inferred from the properties of similar compounds that it may interact with its targets in a way that modifies their function, leading to changes in cellular processes .

Biochemical Pathways

These molecules may activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems .

Result of Action

Based on the properties of similar compounds, it can be inferred that it may have a range of effects, potentially including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .